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Compound of Interest

Compound Name: 4-Iodobenzoic Acid-13C6

Cat. No.: B12413673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodobenzoic Acid-¹³C₆, a stable

isotope-labeled internal standard crucial for quantitative analytical studies. This document

outlines typical quality specifications, detailed experimental protocols for its application, and a

visual representation of a standard analytical workflow.

Certificate of Analysis: Typical Data
A certificate of analysis for 4-Iodobenzoic Acid-¹³C₆ provides critical data regarding its identity,

purity, and quality. The following tables summarize the quantitative data typically found in such

a document.

Table 1: Identity and Chemical Properties

Parameter Specification

Chemical Name 4-Iodobenzoic Acid-¹³C₆

Molecular Formula ¹³C₆C₁H₅IO₂

Molecular Weight 255.06 g/mol

CAS Number Not available (labeled compound)

Appearance White to off-white solid
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Table 2: Quality and Purity Specifications

Analytical Test Typical Specification

Chemical Purity (by GC-MS) ≥98%

Isotopic Purity (¹³C Enrichment) ≥99 atom % ¹³C

Melting Point 270-273 °C

Solubility Soluble in DMSO and Methanol

Residual Solvents Conforms to ICH Q3C

Elemental Analysis (CHN) Conforms to theoretical values

Experimental Protocols
4-Iodobenzoic Acid-¹³C₆ is primarily utilized as an internal standard in chromatographic and

mass spectrometric analyses to ensure the accuracy and precision of quantification. Below are

detailed methodologies for its application in LC-MS/MS and GC-MS.

Quantitative Analysis by LC-MS/MS
This protocol describes the use of 4-Iodobenzoic Acid-¹³C₆ as an internal standard for the

quantification of an unlabeled analyte in a biological matrix.

2.1.1. Materials and Reagents

4-Iodobenzoic Acid-¹³C₆ (Internal Standard)

Unlabeled 4-Iodobenzoic Acid (Analyte)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (e.g., plasma, urine)
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2.1.2. Sample Preparation

Spiking: Spike a known concentration of 4-Iodobenzoic Acid-¹³C₆ into all samples, calibration

standards, and quality control samples.

Protein Precipitation: To 100 µL of the spiked sample, add 300 µL of acetonitrile.

Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein

precipitation.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes.

Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS

analysis.

2.1.3. LC-MS/MS Conditions

LC System: Agilent 1290 Infinity II or equivalent

Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to initial

conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS System: Sciex Triple Quad 6500+ or equivalent

Ionization Mode: Electrospray Ionization (ESI), Negative

MRM Transitions:

4-Iodobenzoic Acid: Q1: 246.9 -> Q3: 120.9
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4-Iodobenzoic Acid-¹³C₆: Q1: 253.0 -> Q3: 127.0

Purity Determination by GC-MS
This protocol outlines a method for determining the chemical purity of 4-Iodobenzoic Acid-¹³C₆.

2.2.1. Derivatization

Due to the low volatility of the carboxylic acid, derivatization is necessary for GC-MS analysis.

Sample Preparation: Dissolve 1 mg of 4-Iodobenzoic Acid-¹³C₆ in 1 mL of a suitable solvent

(e.g., pyridine).

Derivatizing Agent: Add 100 µL of a silylating agent, such as N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Reaction: Heat the mixture at 70°C for 30 minutes.

2.2.2. GC-MS Conditions

GC System: Agilent 8890 GC or equivalent

Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm

Inlet Temperature: 250°C

Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min

MS System: Agilent 5977B MSD or equivalent

Ionization Mode: Electron Ionization (EI), 70 eV

Scan Range: m/z 50-550

Visualizing the Analytical Workflow
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The following diagram illustrates the general workflow for a quantitative analysis using a stable

isotope-labeled internal standard.
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Caption: Workflow for quantitative analysis using an internal standard.

This guide serves as a foundational resource for the application of 4-Iodobenzoic Acid-¹³C₆ in

rigorous analytical studies. The provided data and protocols are representative and may

require optimization for specific applications and matrices.

To cite this document: BenchChem. [In-Depth Technical Guide: 4-Iodobenzoic Acid-¹³C₆].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413673#4-iodobenzoic-acid-13c6-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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